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Compound of Interest

Compound Name: cis-3-Methyl-3-hexene

Cat. No.: B13800522

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for cis-3-
Methyl-3-hexene (CAS RN: 4914-89-0), a seven-carbon alkene. This document is intended for
researchers, scientists, and professionals in the fields of chemistry, materials science, and drug
development, offering a centralized resource for the compound's nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data.

Executive Summary

cis-3-Methyl-3-hexene is a volatile, flammable liquid with the molecular formula C7H1a.
Accurate and detailed spectroscopic data is crucial for its identification, characterization, and
quality control in various research and industrial applications. This guide presents a summary
of its 'H NMR, 3C NMR, IR, and mass spectral data in clearly structured tables, accompanied
by detailed experimental protocols and visualizations to aid in understanding its chemical
structure and properties.

Spectroscopic Data

The following sections provide a detailed analysis of the spectroscopic data obtained for cis-3-
Methyl-3-hexene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The *H and 13C NMR spectra of cis-3-Methyl-3-hexene provide detailed information about the
connectivity and chemical environment of each atom.

IH NMR (Proton NMR) Data

While a publicly available, fully assigned *H NMR spectrum with experimental chemical shifts
and coupling constants for cis-3-Methyl-3-hexene is not readily available in spectral
databases, a predicted spectrum can be generated based on established empirical parameters
and computational models. The predicted data provides a reliable estimate for the expected
proton resonances.

Proton Assignment Pre.zdicted Chemical Multiplicity Predicted Coupling
Shift (ppm) Constant (Hz)

H-1 (CHs) 0.95 Triplet (t) 75

H-2 (CH2) 2.05 Quintet (quint) 7.5

H-4 (CH) 5.15 Triplet (t) 7.1

H-5 (CH2) 2.00 Quintet (quint) 7.4

H-6 (CHs) 0.92 Triplet (t) 7.4

3-CHs 1.62 Singlet (s)

13C NMR (Carbon-13) NMR Data

The 13C NMR spectrum provides information on the carbon skeleton of the molecule. A 13C
NMR spectrum for cis-3-Methyl-3-hexene is available from various sources, including
ChemicalBook and SpectraBase.[1][2]
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Carbon Assignment Chemical Shift (ppm)
C-1 14.2

C-2 215

C-3 134.5

C-4 124.0

C-5 29.8

C-6 13.9

3-CHs 23.4

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of cis-3-Methyl-3-hexene is available from the NIST WebBook.[3] The characteristic
absorption bands are summarized below.

Frequency (cm~1) Intensity Assignment

2965 Strong C-H stretch (sp?)

2875 Strong C-H stretch (sp?)

1665 Medium C=C stretch (alkene)
1460 Medium C-H bend (CH2)

1380 Medium C-H bend (CHs)

~700 Medium, Broad =C-H bend (cis-alkene)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. The mass spectrum of 3-methyl-3-hexene (isomer not specified) is available
from the NIST WebBook.[4] The molecular ion and major fragments are listed below.
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m/z Relative Abundance (%) Possible Fragment

98 25 [C7H14]* (Molecular lon)
83 15 [CeH11]*

69 100 [CsHs]*

55 60 [CaH7]*

41 75 [CsHs]*

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above.

NMR Spectroscopy

A sample of cis-3-Methyl-3-hexene (5-10 mg for *H NMR, 20-50 mg for 33C NMR) is dissolved
in a deuterated solvent (e.g., CDCls, 0.5-0.7 mL) in a standard 5 mm NMR tube. The spectrum
is recorded on a 400 MHz or higher field NMR spectrometer. For tH NMR, standard acquisition
parameters include a 30° pulse angle, an acquisition time of 2-4 seconds, a relaxation delay of
1-5 seconds, and 8-16 scans. For 13C NMR, a greater number of scans is typically required to
achieve a good signal-to-noise ratio. Data processing involves Fourier transformation of the
free induction decay (FID), phase correction, and baseline correction.

Infrared (IR) Spectroscopy

A neat liquid sample of cis-3-Methyl-3-hexene is placed between two potassium bromide
(KBr) or sodium chloride (NaCl) salt plates to form a thin film. The spectrum is recorded using a
Fourier-transform infrared (FTIR) spectrometer, typically over the range of 4000-400 cm~1. A
background spectrum of the clean salt plates is recorded and subtracted from the sample

spectrum.
Mass Spectrometry (MS)

The mass spectrum is obtained using a mass spectrometer, often coupled with a gas
chromatograph (GC-MS) for sample introduction and separation. For electron ionization (EI),
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the sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV).
The resulting positively charged fragments are accelerated, separated by their mass-to-charge
ratio (m/z) in a magnetic or electric field, and detected.

Visualizations

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Molecular structure of cis-3-Methyl-3-hexene.
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Caption: A conceptual workflow for the spectroscopic analysis of cis-3-Methyl-3-hexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13800522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

